Cas no 87-42-3 (6-Chloropurine)

6-Chloropurine is a chemical substance with the molecular formula c5h3cin4.
6-Chloropurine structure
6-Chloropurine structure
6-Chloropurine
87-42-3
C5H3ClN4
154.557118654251
MFCD00075825
34418
87565432

6-Chloropurine Properties

Names and Identifiers

    • 6-Chloropurine
    • 6-CP
    • 6-chloro-7H-purine
    • 6-Chloro-9H-purine
    • CHLOROPURINE, 6-(RG)
    • 1H-6-chloropurine
    • 1H-Purine,6-chloro
    • 5-chloropurine
    • 6-chloro-1H-purine
    • 6-Chlorpurine
    • chloropurine,6
    • Purine,6-chloro
    • 1H-Purine, 6-chloro-
    • Purine, 6-chloro-
    • 6-Chloropurin-9-yl
    • SK 6048
    • 6-chloropurin
    • X 47
    • ZKBQDFAWXLTYKS-UHFFFAOYSA-N
    • OH8700156W
    • ClP
    • 6-Chloropurine, crystalline
    • 6-chloro purine
    • 6-chloro-purine
    • 3kqo
    • ES4
    • 6-chlor-7H-purin
    • zlchem 207
    • PubChem9679
    • 6-Chloropuri
    • KSC448A4D
    • CHEMB
    • BP-10522
    • STK501251
    • Z295458158
    • CCRIS 3908
    • LS-190758
    • LS-126498
    • HY-Y0247
    • US9144538, 6-Chloropurine
    • UNII-OH8700156W
    • C5H3ClN4
    • PD088415
    • 6-chlorpurin
    • 6-Chloropurine, >=99%
    • AM20110246
    • J-514884
    • SY004779
    • s4801
    • WLN: T56 BM DN FN HNJ IG
    • US9138393, 6-Chloropurine
    • W-104024
    • 6-CHLOROPURINE [MI]
    • 6-Chloro-9H-purine;6-chloro-7H-purine
    • SCHEMBL9081
    • AKOS000267571
    • 6-Chloropurine, >=95.0% (HPLC)
    • AB02899
    • EINECS 201-745-6
    • CCG-266258
    • F0001-2162
    • 111055-92-6
    • NSC 744
    • CHEMBL140037
    • AKOS005259271
    • 6-Chloropurine-13C2,15N
    • AI3-26401
    • FT-0601457
    • BDBM181123
    • MFCD00075825
    • SCHEMBL21121896
    • DTXSID00861673
    • CS-W008651
    • EN300-30395
    • InChI=1/C5H3ClN4/c6-4-3-5(9-1-7-3)10-2-8-4/h1-2H,(H,7,8,9,10)
    • AC-3252
    • AG-670/31548001
    • C5-H3-Cl-N4
    • ZKBQDFAWXLTYKS-UHFFFAOYSA-
    • Q27285654
    • 87-42-3
    • PS-3424
    • NSC744
    • 133762-83-1
    • CHEBI:177625
    • NSC-744
    • BCP27820
    • STR05267
    • 6-Chloropurine, 99%
    • 1H-Purine, 6-chloro- (9CI)
    • 6-Chloro-9H-purine (ACI)
    • Purine, 6-chloro- (8CI)
    • 6-Chloropurine,99%
    • 6-CP; 6-chloro-5H-purine
    • ALBB-006044
    • DB-007147
    • NS00041124
    • +Expand
    • MFCD00075825
    • ZKBQDFAWXLTYKS-UHFFFAOYSA-N
    • 1S/C5H3ClN4/c6-4-3-5(9-1-7-3)10-2-8-4/h1-2H,(H,7,8,9,10)
    • ClC1C2=C(N=CN2)N=CN=1
    • 5774

Computed Properties

  • 154.00500
  • 1
  • 3
  • 0
  • 154.004624
  • 10
  • 131
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1.2
  • 4
  • 0
  • 54.5

Experimental Properties

  • 1.00630
  • 54.46000
  • 2161
  • 1.8430 (estimate)
  • 5 g/L
  • 254.17°C (rough estimate)
  • >300 °C (dec.) (lit.)
  • 256.9oC at 760 mmHg
  • 5 g/L
  • Pale yellow crystals
  • Soluble in water, ether and dimethylformamide.
  • 1.4649 (rough estimate)

6-Chloropurine Security Information

  • GHS07 GHS07
  • UO7520000
  • 3
  • S26-S36-S36/37/39
  • R22; R36/37/38
  • Xn Xn
  • NONH for all modes of transport
  • H302
  • P264-P270-P301+P312+P330-P501
  • warning
  • Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • 22
  • Warning
  • IRRITANT
  • 10-23

6-Chloropurine Customs Data

  • 2933990090

  • China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Chloropurine Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0034TG-5g
6-Chloropurine
 87-42-3 98%
5g
 $4.00 2024-04-21
A2B Chem LLC
AB45412-5g
6-Chloropurine
 87-42-3 98%
5g
 $4.00 2024-04-19
abcr
AB114949-5 g
6-Chloropurine, 98%; .
 87-42-3 98%
5g
 €68.30 2023-06-24
Ambeed
A127343-5g
6-Chloro-7H-purine
 87-42-3 98%
5g
 $5.0 2024-05-30
Apollo Scientific
OR11255-25g
6-Chloro-9H-purine
 87-42-3 97%
25g
 £10.00 2024-05-24
Crysdot LLC
CD11038736-100g
6-Chloro-7H-purine
 87-42-3 98%
100g
 $77 2024-07-19
Enamine
EN300-30395-0.05g
6-chloro-7H-purine
 87-42-3 95%
0.05g
 $19.0 2023-11-13
Life Chemicals
F0001-2162-0.25g
6-Chloropurine
 87-42-3 95%+
0.25g
 $18.0 2023-11-21
MedChemExpress
HY-Y0247-100mg
6-Chloropurine
 87-42-3 ≥98.0%
100mg
 ￥500 2023-08-31
TRC
C379850-5g
6-Chloropurine
 87-42-3
5g
 $ 69.00 2023-09-08

6-Chloropurine Synthesis

Synthetic Circuit 1

68-94-0 68-94-0
87-42-3 87-42-3
Reaction Conditions
1.1 Reagents: Triphosgene Catalysts: 4-(Dimethylamino)pyridine Solvents: Thionyl chloride ;  reflux; > 1 h, reflux
1.2 Reagents: Water ;  0 °C
1.3 Reagents: Sodium carbonate Solvents: Water ;  pH 8 - 9
Reference
Efficient Phosphorus-Free Chlorination of Hydroxy Aza-Arenes and Their Application in One-Pot Pharmaceutical Synthesis
Wang, Jian ; et al, Organic Process Research & Development, 2020, 24(2), 146-153

Synthetic Circuit 2

68-94-0 68-94-0
87-42-3 87-42-3
Reaction Conditions
1.1 Reagents: N,N-Dimethylaniline ,  Phosphorus oxychloride ;  20 - 30 min, rt
1.2 rt → 80 °C; 80 °C → 95 °C; 10 - 15 min, 120 - 125 °C; 125 °C → 15 °C
1.3 Reagents: Hydrochloric acid Solvents: Ethanol ;  > 30 °C
1.4 Solvents: Water ;  < 25 °C
1.5 Reagents: Ammonia Solvents: Water ;  15 - 20 min, pH 10 - 10.5, 10 - 15 °C
1.6 Reagents: Hydrochloric acid Solvents: Water ;  pH 1 - 1.5, 10 - 15 °C
Reference
Reactions of Adenine and Its N-Exo Substituted Analogues with Phenyl Glycidyl Ether
Neporozhneva, O. V.; et al, Russian Journal of General Chemistry, 2020, 90(12), 2248-2254

Synthetic Circuit 3

408531-05-5 408531-05-5
87-42-3 87-42-3
Reaction Conditions
1.1 Reagents: Triethylamine ,  Phosphorus oxychloride ;  rt → 105 °C; 5 h, 105 °C
Reference
A novel method for preparation of 6-chloropurine from acetyl hypoxanthine
Zhang, Junjie; et al, Jingxi Huagong Zhongjianti, 2012, 42(1), 40-42

Synthetic Circuit 4

32315-10-9 32315-10-9
68-94-0 68-94-0
87-42-3 87-42-3
Reaction Conditions
1.1 Catalysts: Dimethylformamide Solvents: 1,2-Dichloroethane ,  Chlorobenzene ;  0 - 5 °C; 0.5 h, 0 - 5 °C
1.2 4 h, 0 - 5 °C; 0.5 h, rt; rt → reflux; 3 h, reflux
Reference
Method for synthesis of 6-chloropurine from bis(trichloromethyl) carbonate and hypoxanthine
, China, , ,

Synthetic Circuit 5

7501-32-8 7501-32-8
87-42-3 87-42-3
Reaction Conditions
1.1 Reagents: Triethyl phosphite Catalysts: (T-4)-Dichlorobis(2-propanolato)titanium
Reference
Triethyl phosphite
Piscopio, Anthony D.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2005, 1, 1-8

Synthetic Circuit 6

7501-32-8 7501-32-8
87-42-3 87-42-3
Reaction Conditions
1.1 Catalysts: Triethyl phosphite ,  (T-4)-Dichlorobis(2-propanolato)titanium
Reference
Triethyl Phosphite
Piscopio, Anthony D.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Synthetic Circuit 7

4316-98-7 4316-98-7
122-51-0 122-51-0
87-42-3 87-42-3
Reaction Conditions
1.1 Reagents: Acetic anhydride Solvents: Acetic anhydride
Reference
Synthesis of potential anticancer agents. I. Chloropurines
Montgomery, John A., Journal of the American Chemical Society, 1956, 78, 1928-30

Synthetic Circuit 8

4316-98-7 4316-98-7
122-51-0 122-51-0
87-42-3 87-42-3
Reaction Conditions
Reference
Product class 17: purines
Seela, F.; et al, Science of Synthesis, 2004, 16, 945-1108

Synthetic Circuit 9

315-30-0 315-30-0
87-42-3 87-42-3
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ;  12 h, 80 °C; 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
Reference
Structure-metabolism relationships in human-AOX: Chemical insights from a large database of aza-aromatic and amide compounds.
Lepri, Susan ; et al, Proceedings of the National Academy of Sciences of the United States of America, 2017, 114(16),

Synthetic Circuit 10

2151101-94-7 2151101-94-7
87-42-3 87-42-3
Reaction Conditions
1.1 Reagents: Trimethylsilyl triflate Solvents: Chloroform-d ;  5 h, 50 °C
Reference
A One-Pot Synthesis of Highly Functionalized Purines
Zelli, Renaud; et al, Organic Letters, 2017, 19(23), 6360-6363

Synthetic Circuit 11

45738-97-4 45738-97-4
75-44-5 75-44-5
87-42-3 87-42-3
Reaction Conditions
Reference
6-Chloropurine
, Japan, , ,

Synthetic Circuit 12

45738-97-4 45738-97-4
75-44-5 75-44-5
87-42-3 87-42-3
Reaction Conditions
Reference
4-Benzoylpyrazole derivatives
, Federal Republic of Germany, , ,

Synthetic Circuit 13

100191-43-3 100191-43-3
75-12-7 75-12-7
87-42-3 87-42-3
Reaction Conditions
Reference
Product class 17: purines
Seela, F.; et al, Science of Synthesis, 2004, 16, 945-1108

Synthetic Circuit 14

2050942-98-6 2050942-98-6
122-51-0 122-51-0
87-42-3 87-42-3
Reaction Conditions
Reference
Product class 17: purines
Seela, F.; et al, Science of Synthesis, 2004, 16, 945-1108

Synthetic Circuit 15

188596-19-2 188596-19-2
598-41-4 598-41-4
87-42-3 87-42-3
Reaction Conditions
Reference
Product class 17: purines
Seela, F.; et al, Science of Synthesis, 2004, 16, 945-1108

Synthetic Circuit 16

4316-98-7 4316-98-7
68-12-2 68-12-2
87-42-3 87-42-3
Reaction Conditions
1.1 25 h, 0 °C
1.2 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ;  2 h, 25 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water
2.1 Reagents: Trimethylsilyl triflate Solvents: Chloroform-d ;  5 h, 50 °C
Reference
A One-Pot Synthesis of Highly Functionalized Purines
Zelli, Renaud; et al, Organic Letters, 2017, 19(23), 6360-6363

6-Chloropurine Raw materials

6-Chloropurine Preparation Products

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